N-benzoylphenylalanylleucine
Overview
Description
Scientific Research Applications
Synthesis and Applications in Peptide Chemistry
- N-Benzoylphenylalanylleucine and its derivatives are integral in peptide chemistry. For example, methods developed with N-(benzoyloxy)amines and hydroxamic acids were used in the synthesis of N-(hydroxy)amide-containing pseudopeptides, which are vital in peptide synthesis (Wang & Phanstiel, 2000).
- These compounds are used for racemization studies in peptide synthesis, essential for understanding the properties of different amino acid residues (Benoiton, Kuroda, & Chen, 2009).
Role in Photocrosslinking and Protein Interactions
- Photocrosslinking amino acids, like benzophenones, are crucial in biological research. This compound derivatives facilitate in vivo incorporation into proteins in Escherichia coli, enhancing the understanding of protein interactions (Chin et al., 2002).
Biochemical and Analytical Applications
- This compound derivatives have been utilized in the development of analytical methods for various biochemical studies. For instance, they are used in spectrophotometric assays for elements like vanadium (Majumdar & Das, 1966).
Therapeutic Potential and Drug Design
- These compounds are also explored in drug design, notably in the development of antihyperglycemic and antihyperlipidemic agents. N-Benzoylphenyl-L-tyrosine derivatives are potent, selective PPARgamma agonists with significant potential in treating type 2 diabetes (Henke et al., 1998).
Contributions to the Study of Enzymatic Reactions
- They are essential in understanding the enzymatic reactions and mechanisms, such as those involving angiotensin-I-converting enzyme and dipeptidylcarboxypeptidase. For instance, the study of a N-acyltripeptide as a substrate for these enzymes provides insight into enzymatic activity and hydrolysis rates, which is crucial for understanding biochemical pathways and potential therapeutic targets (Carmel & Yaron, 1978).
Involvement in Lipid Hydroperoxide-Induced Protein Modification
- This compound derivatives have been studied in the context of lipid hydroperoxide-induced protein modification. This area of research is important for understanding oxidative stress and its implications in various diseases. The formation of Nepsilon-(hexanonyl)lysine in protein exposed to lipid hydroperoxide has been studied, providing a marker for lipid hydroperoxide-derived protein modification (Kato et al., 1999).
Applications in Plant Molecular Biology
- In plant molecular biology, compounds like this compound play a role in phytoalexin biosynthesis in plants like carnation. This research helps in understanding plant defense mechanisms and could have applications in agriculture and horticulture (Yang et al., 1997).
Electrochemical Properties and Applications
- The derivatives of this compound have been studied for their electrochemical properties, which could have implications in energy storage materials and electrochemical sensors. This research aids in the development of new materials with specific electronic properties (Kowsari et al., 2018).
Use in Pancreatic Disease Diagnosis
- N-Benzoyl-L-tyrosyl-p-aminobenzoic acid, a related synthetic peptide, has been used in the diagnosis of pancreatic diseases, showcasing its clinical utility in non-invasive diagnostic techniques (Arvanitakis & Greenberger, 1976).
Safety and Hazards
Properties
IUPAC Name |
2-[(2-benzamido-3-phenylpropanoyl)amino]-4-methylpentanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-15(2)13-19(22(27)28)24-21(26)18(14-16-9-5-3-6-10-16)23-20(25)17-11-7-4-8-12-17/h3-12,15,18-19H,13-14H2,1-2H3,(H,23,25)(H,24,26)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYQHQTALHLLYTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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